N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C16H16FNO4/c1-20-13-7-8-15(21-2)14(9-13)18-16(19)10-22-12-5-3-11(17)4-6-12/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: LMRAQESLBCEKEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO4
• DSSTOX Substance ID: DTXSID80362118
• Molecular Weight: 305.30 g/mol
• CAS RN: 5725-88-2

Description

N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide, also known as 25B-NBOMe, is a synthetic compound that belongs to the family of N-benzyl phenethylamines. It is a potent hallucinogenic drug that has gained popularity in recent years due to its availability on the black market. Despite its potential therapeutic applications, its use as a recreational drug has raised concerns about its safety and potential for abuse.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide is not fully understood, but it is thought to involve the activation of the 5-HT2A receptor. This receptor is a G protein-coupled receptor that is coupled to the phospholipase C (PLC) signaling pathway. Activation of the 5-HT2A receptor leads to an increase in intracellular calcium levels and the activation of downstream signaling pathways that are involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide are similar to those of other hallucinogenic drugs. It can cause alterations in perception, mood, and thought processes. It can also cause sensory distortions, such as changes in color, sound, and texture. Additionally, it can cause changes in body temperature, heart rate, and blood pressure.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available. It has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in psychiatric disorders. However, its use in laboratory experiments is limited by its potential for abuse and its safety concerns.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide. One potential area of research is the development of novel therapeutic agents based on its pharmacological profile. Another area of research is the elucidation of its mechanism of action and its effects on the brain. Additionally, research is needed to determine the safety and potential for abuse of N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide, and to develop strategies to minimize its risks.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide involves the reaction of 2,5-dimethoxyphenylacetic acid with 4-fluorophenol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with N-benzyl-N-methylamine to yield the final product. The synthesis of N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This receptor has been implicated in several psychiatric disorders, including depression, anxiety, and schizophrenia. N-(2,5-dimethoxyphenyl)-2-(4-fluorophenoxy)acetamide has been shown to have a similar pharmacological profile to other hallucinogenic drugs such as LSD and psilocybin, and may have similar therapeutic effects.